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Abstract
Oxychlorosene, a complex of hypochlorous acid and a sulfonamide, has a long-standing

history as a potent topical antiseptic. Marketed for over half a century under trade names such

as Clorpactin WCS-90, this compound exerts a broad-spectrum antimicrobial effect by slowly

releasing hypochlorous acid, a key component of the innate immune response. This technical

guide provides a comprehensive overview of the discovery, historical development, chemical

properties, and mechanism of action of oxychlorosene. It summarizes available quantitative

data on its efficacy, details relevant experimental protocols for its evaluation, and visualizes its

mode of action through signaling pathway diagrams. This document serves as a foundational

resource for researchers and drug development professionals interested in the therapeutic

potential of this established yet continually relevant antimicrobial agent.

Introduction and Historical Development
Oxychlorosene is a topical antiseptic that has been utilized in clinical practice for over 50

years.[1] Its primary brand name is Clorpactin®.[1] While the precise date and inventor of the

initial synthesis of the oxychlorosene complex are not well-documented in readily available

literature, its use as an antiseptic in surgery was reported as early as 1955.[2][3] The initial

rationale for its application in treating bladder conditions in the 1950s stemmed from the visual
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similarity between interstitial cystitis and bladder tuberculosis, a condition for which Clorpactin®

was already being used.

Historically, oxychlorosene has been employed as an irrigation for surgical infection

prophylaxis and as a topical treatment for a variety of infections in genitourinary, ophthalmic,

otolaryngologic, and proctologic settings.[1] Despite its long history of use, oxychlorosene has

never been formally approved by the U.S. Food and Drug Administration (FDA).[1] It is

available as a powder for reconstitution.[1]

Chemically, sodium oxychlorosene is a complex of the sodium salt of dodecylbenzenesulfonic

acid and hypochlorous acid.[4] This complex acts as a carrier, slowly releasing hypochlorous

acid (HOCl) when dissolved in solution.[1] This controlled release is central to its therapeutic

action, combining the potent germicidal properties of HOCl with the wetting and emulsifying

actions of the detergent component.[4]

Chemical and Physical Properties
Oxychlorosene is an organochlorine compound. The sodium salt, sodium oxychlorosene, is

an amorphous white powder with a faint chlorine odor.[4] When reconstituted, it forms a

solution that leverages the combined properties of its constituent components.

Property Value

Chemical Name
hypochlorous acid; 4-tetradecylbenzenesulfonic

acid

Molecular Formula C₂₀H₃₅ClO₄S

Molecular Weight 407.0 g/mol

CAS Number 8031-14-9

Synonyms Clorpactin, Warexin, Monoxychlorosene

Table 1: Key Chemical and Physical Properties of Oxychlorosene.[5]

Mechanism of Antimicrobial Action
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The bactericidal effects of oxychlorosene are mediated by the release of hypochlorous acid

(HOCl) in solution.[1] HOCl is a potent oxidizing agent and a key component of the innate

immune system, produced by neutrophils during phagocytosis to destroy invading pathogens.

The mechanism of action is multifaceted and targets various essential cellular components of

microorganisms, making the development of resistance unlikely.[1]

The primary mechanisms of HOCl's antimicrobial action include:

Protein Oxidation and Denaturation: HOCl readily reacts with and oxidizes sulfhydryl groups

in amino acids such as cysteine and methionine. This leads to the denaturation of essential

enzymes and structural proteins, disrupting cellular metabolism and integrity.

Lipid Membrane Disruption: As an oxidizing agent, HOCl can damage the lipid bilayers of

microbial cell membranes, leading to increased permeability and eventual cell lysis.

Nucleic Acid Damage: HOCl can react with and damage DNA and RNA, leading to impaired

replication and transcription and ultimately, cell death.

Inhibition of Cellular Respiration: HOCl has been shown to interfere with cellular respiration

by inhibiting key enzymes in the electron transport chain, thereby depleting the cell's energy

supply.

The sulfonic acid component of the oxychlorosene complex acts as a surfactant, which

enhances the penetration of HOCl into microbial cells and aids in the solubilization of necrotic

tissue.[1][4]

Below is a diagram illustrating the proposed antimicrobial signaling pathway of

oxychlorosene.
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Preparation

Procedure Analysis

1. Prepare Microbial Culture
(e.g., 24-hour broth culture)

4. Inoculate Product & Control
with microbial culture

2. Prepare Test Product
(Oxychlorosene solution)

3. Prepare Control
(e.g., Saline)

5. Mix thoroughly 6. At predetermined time points,
remove aliquots 7. Neutralize antimicrobial activity 8. Enumerate surviving microorganisms

(e.g., plate counts) 9. Plot log(CFU/mL) vs. Time

MIC Determination MBC Determination

1. Prepare serial dilutions
of Oxychlorosene in broth

2. Inoculate dilutions with
standardized bacterial suspension 3. Incubate for 18-24 hours 4. Observe for turbidity

(lowest concentration without growth = MIC)
5. Subculture from clear wells

(from MIC test) onto agar plates 6. Incubate plates for 24-48 hours 7. Count colonies
(lowest concentration with ≥99.9% killing = MBC)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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